Tricholomenyn A
Overview
Description
Tricholomenyn A is a natural product found in Tricholoma acerbum with data available.
Scientific Research Applications
Plant Disease Control and Agriculture Applications : Trichoderma spp., which includes compounds like Tricholomenyn A, are extensively used for plant disease control. These fungi have been the subject of various research approaches, including genomics and metabolomics, due to their beneficial effects on plants and soil. Studies have shown their importance in agriculture, particularly in developing new or improved crop treatments and management methods (Lorito, Woo, Harman, & Monte, 2010).
Plant Trichomes Research : Research on plant trichomes, which are specialized structures that produce compounds like Tricholomenyn A, has focused on their role in protecting plants and as sources of phytochemicals. Studies have explored the differentiation and development of trichomes and their potential commercial and agronomic applications (Wagner, Wang, & Shepherd, 2004).
Chemical Synthesis and Reactivity Studies : Investigations into the synthesis and reactivity of Tricholomenyn A and its related compounds have been conducted. These studies provide insights into the structural and chemical properties of these compounds, which are essential for their potential applications in various fields (Ma, Jury, & Banwell, 2011).
Secondary Metabolites in Agriculture : The role of Trichoderma spp. and their secondary metabolites, including Tricholomenyn A, in agriculture is significant. These compounds are known for their biological control mechanisms and can enhance plant growth, suppress pathogens, and improve soil health. The research has highlighted their potential benefits beyond just disease control (Zin & Badaluddin, 2020).
Molecular Biology of Plant Trichomes : Studies have focused on the molecular mechanisms of trichome development in plants. Understanding these processes is crucial for manipulating trichome production and the synthesis of valuable compounds like Tricholomenyn A (Pattanaik, Patra, Singh, & Yuan, 2014).
properties
Product Name |
Tricholomenyn A |
|---|---|
Molecular Formula |
C18H20O4 |
Molecular Weight |
300.3 g/mol |
IUPAC Name |
[(1S,2R,6S)-4-(7-methyl-3-methylideneoct-6-en-1-ynyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-2-yl] acetate |
InChI |
InChI=1S/C18H20O4/c1-11(2)6-5-7-12(3)8-9-14-10-15(21-13(4)19)17-18(22-17)16(14)20/h6,10,15,17-18H,3,5,7H2,1-2,4H3/t15-,17+,18-/m1/s1 |
InChI Key |
UDBAGMPPKFTSPW-BPQIPLTHSA-N |
Isomeric SMILES |
CC(=CCCC(=C)C#CC1=C[C@H]([C@H]2[C@@H](C1=O)O2)OC(=O)C)C |
Canonical SMILES |
CC(=CCCC(=C)C#CC1=CC(C2C(C1=O)O2)OC(=O)C)C |
synonyms |
tricholomenyn A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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